Bibx 1382 dihydrochloride
Bibx 1382 dihydrochloride
BIBX 1382 dihydrochloride blocks Lassa, Ebola and Marburg viruses. BIBX 1382 dihydrochloride blocked both Lassa and Ebola virus glycoprotein-dependent cell entry. This compound may be used as a tool to understand conserved virus-host interactions, and implicate host cell kinases that may be targets for broad spectrum therapeutic intervention.
Brand Name:
Vulcanchem
CAS No.:
1216920-18-1
VCID:
VC0521195
InChI:
InChI=1S/C18H19ClFN7.2ClH/c1-27-6-4-11(5-7-27)25-18-21-9-15-16(26-18)17(23-10-22-15)24-12-2-3-14(20)13(19)8-12;;/h2-3,8-11H,4-7H2,1H3,(H,21,25,26)(H,22,23,24);2*1H
SMILES:
CN1CCC(CC1)NC2=NC=C3C(=N2)C(=NC=N3)NC4=CC(=C(C=C4)F)Cl.Cl.Cl
Molecular Formula:
C18H21Cl3FN7
Molecular Weight:
460.8 g/mol
Bibx 1382 dihydrochloride
CAS No.: 1216920-18-1
Cat. No.: VC0521195
Molecular Formula: C18H21Cl3FN7
Molecular Weight: 460.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | BIBX 1382 dihydrochloride blocks Lassa, Ebola and Marburg viruses. BIBX 1382 dihydrochloride blocked both Lassa and Ebola virus glycoprotein-dependent cell entry. This compound may be used as a tool to understand conserved virus-host interactions, and implicate host cell kinases that may be targets for broad spectrum therapeutic intervention. |
|---|---|
| CAS No. | 1216920-18-1 |
| Molecular Formula | C18H21Cl3FN7 |
| Molecular Weight | 460.8 g/mol |
| IUPAC Name | 4-N-(3-chloro-4-fluorophenyl)-6-N-(1-methylpiperidin-4-yl)pyrimido[5,4-d]pyrimidine-4,6-diamine;dihydrochloride |
| Standard InChI | InChI=1S/C18H19ClFN7.2ClH/c1-27-6-4-11(5-7-27)25-18-21-9-15-16(26-18)17(23-10-22-15)24-12-2-3-14(20)13(19)8-12;;/h2-3,8-11H,4-7H2,1H3,(H,21,25,26)(H,22,23,24);2*1H |
| Standard InChI Key | RFXGEKWBTCMDAW-UHFFFAOYSA-N |
| SMILES | CN1CCC(CC1)NC2=NC=C3C(=N2)C(=NC=N3)NC4=CC(=C(C=C4)F)Cl.Cl.Cl |
| Canonical SMILES | CN1CCC(CC1)NC2=NC=C3C(=N2)C(=NC=N3)NC4=CC(=C(C=C4)F)Cl.Cl.Cl |
| Appearance | Solid powder |
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